6-(3,4-Dimethylphenyl)-3-(2-thienyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• Molecular Formula: C15H12N4S2
• Molecular Weight: 312.4 g/mol
• IUPAC Name: 6-(3,4-dimethylphenyl)-3-thiophen-2-yl-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C15H12N4S2/c1-9-5-6-11(8-10(9)2)14-18-19-13(12-4-3-7-20-12)16-17-15(19)21-14/h3-8H,1-2H3
• InChI Key: DXXNBTRDHVEVAU-UHFFFAOYSA-N
• SMILES: CC1=C(C=C(C=C1)C2=NN3C(=NN=C3S2)C4=CC=CS4)C

Description

6-(3,4-Dimethylphenyl)-3-(2-thienyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a chemical compound that has been gaining attention in scientific research for its potential applications in various fields, including medicine and agriculture.

Mechanism of Action

The mechanism of action of 6-(3,4-Dimethylphenyl)-3-(2-thienyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is not yet fully understood, but it is believed to work by inhibiting the growth and proliferation of cancer cells and microorganisms. It may also have an effect on the immune system, helping to boost the body's natural defenses against disease.
Biochemical and Physiological Effects
Studies have shown that 6-(3,4-Dimethylphenyl)-3-(2-thienyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has a range of biochemical and physiological effects on the body. It has been shown to induce apoptosis (programmed cell death) in cancer cells, inhibit the growth of bacteria and fungi, and reduce inflammation in the body. It may also have a neuroprotective effect, helping to prevent damage to the brain and nervous system.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 6-(3,4-Dimethylphenyl)-3-(2-thienyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole in lab experiments is its broad spectrum of activity against a range of different microorganisms and cancer cells. However, there are also some limitations to its use, including the need for specialized equipment and expertise to synthesize and handle the compound safely, as well as the potential for toxicity at high doses.

Future Directions

There are many potential future directions for research on 6-(3,4-Dimethylphenyl)-3-(2-thienyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. Some possible areas of investigation include:
- Further studies on the mechanism of action of the compound, to better understand how it works and how it can be optimized for different applications.
- Investigation of the potential use of the compound as an anti-inflammatory agent, as well as its potential applications in the treatment of neurological disorders.
- Development of new synthesis methods for the compound that are more efficient and cost-effective.
- Exploration of the potential use of the compound in agriculture, for example as a pesticide or fungicide.
Conclusion
In conclusion, 6-(3,4-Dimethylphenyl)-3-(2-thienyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a chemical compound with significant potential for scientific research in a range of different fields. Its broad spectrum of activity against microorganisms and cancer cells, as well as its potential anti-inflammatory and neuroprotective effects, make it a promising area of investigation for the future. However, further research is needed to fully understand its mechanism of action and to optimize its use for different applications.

Synthesis Methods

The synthesis of 6-(3,4-Dimethylphenyl)-3-(2-thienyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole involves a series of chemical reactions that require specialized equipment and expertise. The most commonly used method for synthesizing this compound is the one-pot reaction of 2-(4,5-dimethylthiazol-2-yl)hydrazinecarbothioamide, 3,4-dimethylbenzaldehyde, and 2-thiophenecarboxaldehyde in the presence of acetic anhydride and glacial acetic acid. The reaction takes place under reflux conditions for several hours, and the resulting product is purified using column chromatography.

Scientific Research Applications

The potential applications of 6-(3,4-Dimethylphenyl)-3-(2-thienyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole in scientific research are numerous and varied. One of the most promising areas of application is in the field of medicine, where this compound has been shown to have significant antimicrobial, antifungal, and anticancer properties. It has also been investigated for its potential as an anti-inflammatory agent and as a treatment for neurological disorders such as Alzheimer's disease.